6-({[4-ethyl-5-methyl-3-(4-morpholinylcarbonyl)-2-thienyl]amino}carbonyl)-3-cyclohexene-1-carboxylic acid

• IUPAC Name: 6-[[4-ethyl-5-methyl-3-(morpholine-4-carbonyl)thiophen-2-yl]carbamoyl]cyclohex-3-ene-1-carboxylic acid
• InChI: InChI=1S/C20H26N2O5S/c1-3-13-12(2)28-18(16(13)19(24)22-8-10-27-11-9-22)21-17(23)14-6-4-5-7-15(14)20(25)26/h4-5,14-15H,3,6-11H2,1-2H3,(H,21,23)(H,25,26)
• InChI Key: QYPOMAQEIRGJFI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC(=C1C(=O)N2CCOCC2)NC(=O)C3CC=CCC3C(=O)O)C
• Molecular Formula: C20H26N2O5S
• Molecular Weight: 406.5 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a cyclohexene ring, a carboxylic acid group, and a thiophene ring with an attached morpholine ring via a carbonyl group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and rings. The cyclohexene ring would provide some rigidity to the structure, while the thiophene and morpholine rings could potentially participate in aromatic interactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the carboxylic acid group could make it somewhat polar and capable of forming hydrogen bonds.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use, which is not specified. If it’s intended for use as a drug, for example, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its intended use and the results of initial studies. If it shows promise in a particular application, further studies could be conducted to optimize its properties.